Cas no 1797133-17-5 (Mono(3-tetrahydropyranyloxybutyl)phthalate)

• Product Name: Mono(3-tetrahydropyranyloxybutyl)phthalate
• CAS No: 1797133-17-5
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 5050019
• Update Time: 2025-10-31

Mono(3-tetrahydropyranyloxybutyl)phthalate Chemical and Physical Properties

Names and Identifiers

• RCUIYCZJPBXGOU-UHFFFAOYSA-N
• Mono(3-tetrahydropyranyloxybutyl)phthalate

• Inchi： 1S/C17H22O6/c1-12(23-15-8-4-5-10-21-15)9-11-22-17(20)14-7-3-2-6-13(14)16(18)19/h2-3,6-7,12,15H,4-5,8-11H2,1H3,(H,18,19)
• InChI Key： RCUIYCZJPBXGOU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(OCCC(OC1CCCCO1)C)=O

Additional information on Mono(3-tetrahydropyranyloxybutyl)phthalate

Introduction to Mono(3-tetrahydropyranyloxybutyl)phthalate (CAS No. 1797133-17-5)

Mono(3-tetrahydropyranyloxybutyl)phthalate, a compound with the chemical identifier CAS No. 1797133-17-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural properties, finds applications in various scientific domains, particularly in the development of novel drug formulations and advanced material sciences. The introduction of this compound into synthetic chemistry and its subsequent utilization in biomedical research underscore its importance in modern chemical applications.

The molecular structure of Mono(3-tetrahydropyranyloxybutyl)phthalate consists of a phthalate core modified with a tetrahydropyranyloxybutyl side chain. This structural configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. Specifically, the presence of the tetrahydropyranyloxy group enhances the compound's stability and reactivity, making it an attractive candidate for further functionalization and derivatization processes. These attributes are particularly relevant in the context of drug discovery, where stability and reactivity are critical factors influencing the efficacy and safety of potential therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of Mono(3-tetrahydropyranyloxybutyl)phthalate. Research studies have begun to uncover its potential role in modulating various biological pathways, which could have implications for treating a range of diseases. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses. Such findings are particularly exciting as they align with the broader goal of developing anti-inflammatory therapies that target specific molecular pathways without causing systemic side effects.

The synthesis of Mono(3-tetrahydropyranyloxybutyl)phthalate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of phthalic acid derivatives, followed by the introduction of the tetrahydropyranyloxybutyl group through nucleophilic substitution reactions. These synthetic steps require precise control over reaction conditions to ensure high yield and purity. The advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of Mono(3-tetrahydropyranyloxybutyl)phthalate is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For example, modifications to the tetrahydropyranyloxybutyl side chain have led to compounds with improved solubility and bioavailability, which are crucial factors for drug formulation. These efforts demonstrate how chemical innovation can drive progress in drug development by creating molecules that are better suited for therapeutic use.

The application of computational chemistry has also played a pivotal role in understanding the behavior of Mono(3-tetrahydropyranyloxybutyl)phthalate at both molecular and cellular levels. Molecular modeling studies have provided insights into how this compound interacts with biological targets, such as enzymes and receptors. These insights are invaluable for designing experiments aimed at optimizing its pharmacological activity. Furthermore, computational approaches have helped predict potential side effects, allowing researchers to prioritize compounds that are more likely to succeed in clinical trials.

As our understanding of complex biological systems continues to evolve, so does the demand for sophisticated chemical tools like Mono(3-tetrahydropyranyloxybutyl)phthalate. Its ability to serve as a versatile intermediate makes it an indispensable asset in the chemist's toolkit. Whether used for synthesizing new drug candidates or exploring fundamental biological processes, this compound exemplifies the intersection of chemistry and life sciences where innovation can lead to groundbreaking discoveries.

In conclusion, Mono(3-tetrahydropyranyloxybutyl)phthalate represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development and material sciences. Its unique structure, combined with its synthetic versatility and potential biological activity, positions it as a cornerstone compound in modern chemistry. As research progresses, it is expected that new applications and uses will continue to emerge, further solidifying its importance in scientific endeavors.